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Comparison of Uranium Extraction Performance

The table below summarizes experimental data for different extractants, highlighting their performance

under specified conditions.

Extractant
System

Type
Experimental
Conditions

Performance
Metrics

Key Findings &
Relevance

0.6 M
DNPPA +
0.3 M TEP
[1]

Synergistic

Mixture

9.2 M Wet-

Process
Phosphoric Acid

(WPA), Vaq/Vorg =

1/1, 5 min, Room

Temp.

High extraction

efficiency;
Distribution

coefficient (Du)

increases with

[DNPPA] and
[TEP].

Slope analysis shows 1

mol of TEP associated
with 1 mol of uranium in

the organic phase. Directly
relevant to dibutyl phenyl

phosphonate performance.

[N14111]
[DBP] Ionic
Liquid [2]

Functionalized
Ionic Liquid

Aqueous pH =
3.5, Molar Ratio

(IL:UO2
2+) > 10:1,

120 min
interaction.

Maximum
Distribution Ratio

(DU) = 343.5; High

selectivity over
competing ions.

Anion-functionalized IL
with a dibutyl phosphate

([DBP]) group.
Demonstrates

exceptionally high
distribution ratios.
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Extractant
System

Type
Experimental
Conditions

Performance
Metrics

Key Findings &
Relevance

1.1 M
DAAP / 1.1
M DBBP [3]

Phosphonates

(TBP
alternatives)

4 M HNO3, Cross-

current mode.

Quantitative

extraction (>99%)
of uranium

achieved.

Phosphonates like DAAP

and DBBP show higher
extraction affinity and

superior resistance to
third-phase formation

compared to TBP.

30% TBP
(Baseline)
[4]

Phosphate

Ester
(Benchmark)

Nitric acid

medium.

Baseline for

comparison.

Standard extractant in the

PUREX process. Forms
UO2(NO3)2(TBP)2
complex. Performance is
affected by degradation

products like HDBP.

Detailed Experimental Insights

Here is a closer look at the methodologies and significant findings from the key studies.

DNPPA + TEP Synergistic System

Experimental Protocol: Researchers extracted uranium from concentrated wet-process phosphoric

acid (WPA) using kerosene as the diluent [1]. The organic phase was prepared with varying
concentrations of DNPPA and tris(2-ethylhexyl) phosphate (TEP). Experiments involved shaking the

organic and aqueous phases for 5 minutes at a 1:1 volume ratio at room temperature. The uranium
concentration in the aqueous phase was measured, and the distribution coefficient was calculated by

mass balance [1].
Key Results: The mixture of 0.6 M DNPPA and 0.3 M TEP was identified as optimal, providing high

extraction efficiency without excessive viscosity [1]. The distribution coefficient increased with the
concentration of both extractants. A plot of log D versus log[TEP] yielded a slope of approximately 1,

indicating that one molecule of TEP associates with each extracted uranium atom in the complex [1].

[N14111][DBP] Ionic Liquid
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Experimental Protocol: The ionic liquid [N14111][DBP] was synthesized and used to extract UO2
2+

from aqueous solution [2]. The effect of pH, interaction time, and molar ratio of IL to uranium was
systematically investigated. The concentration of uranium remaining in the aqueous phase was

analyzed to determine the extraction efficiency and distribution ratio [2].
Key Results: The extraction was highly dependent on pH, reaching a maximum distribution ratio of

343.5 at pH 3.5 [2]. The high performance is attributed to a combined effect of coordination between

the phosphate oxygen atoms and UO2
2+, plus strong electrostatic interaction between the anionic

[DBP]– and the uranyl cation [2].

Phosphonates (DAAP & DBBP)

Experimental Protocol: Solvent extraction studies were conducted from nitric acid solutions into 1.1

M solutions of diamylamyl phosphonate (DAAP) or dibutylbutyl phosphonate (DBBP) in n-dodecane
[3]. The extraction and stripping behavior were evaluated, and the complexes were characterized

using techniques like EXAFS spectroscopy [3].
Key Results: Both DAAP and DBBP achieved quantitative uranium extraction (>99%) and

demonstrated higher resistance to third-phase formation compared to TBP, making them robust
alternatives for nuclear fuel reprocessing [3].

Experimental Workflow for Extraction Studies

The following diagram outlines a general experimental workflow for evaluating solvent extraction systems,

as reflected in the cited research.
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Define Research Objective
(e.g., compare extractants)

Prepare Phases

Aqueous Phase:
Uranium in acid/nitrate medium

Organic Phase:
Extractant in diluent

(e.g., DNPPA in kerosene)

Phase Contact &
Equilibration

(Shaking)

Phase Separation

Analysis

Analyze Aqueous Phase
(e.g., ICP-MS, UV-Vis)

Calculate Metrics
(Distribution Ratio, %E)

Complex Characterization
(EXAFS, FTIR, NMR)

Click to download full resolution via product page

Key Conclusions for Researchers

Based on the available data, here are the main takeaways for your comparison guide:
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For High Distribution Ratios: The [N14111][DBP] ionic liquid system shows remarkable

distribution ratios, making it a standout candidate where maximum extraction efficiency is critical [2].
For Industrial Application & Synergy: The DNPPA + TEP synergistic mixture presents a robust

and effective formulation for extracting uranium from challenging matrices like concentrated
phosphoric acid [1].

As Direct TBP Alternatives: Phosphonates like DAAP and DBBP are proven, high-performance
alternatives to TBP, offering superior extraction properties and resistance to third-phase formation,

which is crucial in nuclear fuel reprocessing [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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